Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate

• Molecular Formula: C12H11BrN2O3
• Molecular Weight: 311.13 g/mol
• IUPAC Name: ethyl 2-bromo-2-(3-oxo-4H-quinoxalin-2-yl)acetate
• InChI: InChI=1S/C12H11BrN2O3/c1-2-18-12(17)9(13)10-11(16)15-8-6-4-3-5-7(8)14-10/h3-6,9H,2H2,1H3,(H,15,16)
• InChI Key: HQNRIYDQTYXGKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=NC2=CC=CC=C2NC1=O)Br
• CAS No.: 88051-09-6

Description

Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate is a chemical compound belonging to the quinoxaline family. Quinoxalines are nitrogen-containing heterocyclic compounds known for their diverse biological activities and applications in pharmaceuticals, agrochemicals, and functional materials . This compound, in particular, is of interest due to its potential therapeutic properties and versatility in chemical synthesis.

Preparation Methods

The synthesis of ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate typically involves the reaction of 2-haloanilines with amino acids in the presence of a copper catalyst . The process can be summarized as follows:

Starting Materials: 2-haloanilines and amino acids.

Catalyst: Copper.

Reaction Conditions: The reaction is carried out under controlled temperature and pressure to ensure the formation of quinoxalin-2-ones.

Subsequent Steps: The quinoxalin-2-ones are then subjected to bromination to introduce the bromo group, followed by esterification to form the ethyl ester.

Chemical Reactions Analysis

Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoxaline derivatives with different oxidation states.

Reduction: Reduction reactions can convert the compound into 1,2,3,4-tetrahydroquinoxalines using reducing agents like lithium aluminum hydride.

Substitution: The bromo group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions: Reagents such as vanadium (V) oxide for oxidation and lithium aluminum hydride for reduction are commonly used.

Major Products: The major products formed from these reactions include various quinoxaline derivatives, which can be further functionalized for specific applications.

Scientific Research Applications

Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex quinoxaline derivatives, which are used in various chemical reactions and studies.

Biology: The compound exhibits biological activities, including antiviral and anti-inflammatory properties, making it a candidate for drug development.

Medicine: Due to its therapeutic potential, it is studied for its effects on various diseases and conditions.

Industry: The compound is used in the development of agrochemicals and functional materials, contributing to advancements in these fields.

Comparison with Similar Compounds

Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate can be compared with other similar compounds in the quinoxaline family:

Similar Compounds: Quinoxaline, 3,4-dihydroquinoxalin-2-ones, and quinoxalin-2(1H)-ones.

Comparison: Compared to other quinoxaline derivatives, this compound offers a balance of reactivity and stability, making it suitable for various synthetic and research applications.